Cas no 39143-10-7 ((4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 39143-10-7
• MF: C₁₇H₁₃ClN₂O
• MW: 296.75092291832
• MDL: MFCD00170666
• CID: 5234622
• Update Time: 2025-05-19

(4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• MDL： MFCD00170666
• Inchi： 1S/C17H13ClN2O/c1-12-16(11-13-7-9-14(18)10-8-13)17(21)20(19-12)15-5-3-2-4-6-15/h2-11H,1H3/b16-11-
• InChI Key： BGJYICFWALJLBY-WJDWOHSUSA-N
• SMILES： N1=C(C)/C(=C/C2=CC=C(Cl)C=C2)/C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 296.072
• Monoisotopic Mass: 296.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2

Additional information on (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

Comprehensive Overview of (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS No. 39143-10-7)

(4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS No. 39143-10-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazolone core structure, is widely studied for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of a chlorobenzylidene group and a phenyl substituent enhances its reactivity and functionality, making it a versatile intermediate in synthetic chemistry.

The chemical properties of (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one include a molecular weight of 296.75 g/mol and a melting point range that varies depending on its purity and crystalline form. Its solubility is typically higher in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), which makes it suitable for various laboratory and industrial processes. Researchers often explore its photophysical properties, given its conjugated system, which can be leveraged in optoelectronic applications.

One of the most prominent applications of this compound is in the development of pharmaceutical intermediates. The pyrazolone scaffold is known for its biological activity, and derivatives like (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one are investigated for their potential as anti-inflammatory, antimicrobial, and anticancer agents. Recent studies have highlighted its role in inhibiting specific enzymes involved in inflammatory pathways, making it a candidate for drug discovery programs.

In the field of agrochemicals, this compound is explored for its herbicidal and fungicidal properties. The chlorobenzylidene moiety contributes to its efficacy in targeting pests and pathogens, offering a sustainable alternative to traditional agrochemicals. With the growing demand for eco-friendly solutions in agriculture, researchers are optimizing its structure to enhance its environmental compatibility while maintaining high activity.

The material science community has also shown interest in (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one due to its potential in creating advanced polymers and coatings. Its ability to form stable complexes with metals and other organic compounds opens doors for applications in conductive materials and sensors. For instance, its incorporation into polymer matrices can improve thermal stability and mechanical strength, which are critical for high-performance materials.

From a market perspective, the demand for (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is steadily increasing, driven by its diverse applications. Pharmaceutical companies and research institutions are the primary consumers, followed by agrochemical manufacturers. The compound is typically supplied in high purity grades, with stringent quality control measures to ensure consistency in research and industrial use.

Recent advancements in synthetic methodologies have made the production of this compound more efficient and cost-effective. Green chemistry approaches, such as solvent-free reactions and catalytic processes, are being adopted to minimize environmental impact. These innovations align with the global shift toward sustainable chemical practices, further enhancing the compound's appeal in the market.

For researchers and industry professionals, understanding the structure-activity relationship of (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is crucial for unlocking its full potential. Computational modeling and spectroscopic techniques are frequently employed to study its interactions at the molecular level. These insights pave the way for designing new derivatives with tailored properties for specific applications.

In summary, (4Z)-4-(4-chlorobenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS No. 39143-10-7) is a multifaceted compound with significant promise across multiple industries. Its unique chemical structure, combined with its broad applicability, positions it as a valuable asset in modern chemistry. As research continues to uncover new uses and optimize its synthesis, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, agriculture, and technology.